Cas no 863990-64-1 (3-(4-methylsulfonylphenyl)benzaldehyde)
863990-64-1 structure
Product Name:3-(4-methylsulfonylphenyl)benzaldehyde
CAS No:863990-64-1
MF:C14H12O3S
MW:260.308282852173
CID:1849750
PubChem ID:53425279
Update Time:2025-04-21
3-(4-methylsulfonylphenyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methylsulfonylphenyl)benzaldehyde
- 4'-(methylsulfonyl)-biphenyl-3-carbaldehyde
- 3-(4-METHANESULFONYLPHENYL)BENZALDEHYDE
- CTK5F6589
- AG-H-48412
- 863990-64-1
- DB-347589
- 4'-(Methylsulfonyl)-[1,1'-biphenyl]-3-carbaldehyde
- A1-68870
- DTXSID30698833
- 4'-(Methanesulfonyl)[1,1'-biphenyl]-3-carbaldehyde
-
- MDL: MFCD17018317
- Inchi: 1S/C14H12O3S/c1-18(16,17)14-7-5-12(6-8-14)13-4-2-3-11(9-13)10-15/h2-10H,1H3
- InChI Key: KZTQKDJPHLAEFT-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)C1C=CC=C(C=O)C=1)(=O)=O
Computed Properties
- Exact Mass: 260.05100
- Monoisotopic Mass: 260.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 59.59000
- LogP: 3.65040
3-(4-methylsulfonylphenyl)benzaldehyde Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
863990-64-1 (3-(4-methylsulfonylphenyl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk